Cas no 1805561-93-6 (5-Amino-2-chloro-3-(trifluoromethyl)benzamide)

• Product Name: 5-Amino-2-chloro-3-(trifluoromethyl)benzamide
• CAS No: 1805561-93-6
• MF: C₈H₆ClF₃N₂O
• MW: 238.594251155853
• CID: 4960159
• Update Time: 2025-06-26

5-Amino-2-chloro-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-chloro-3-(trifluoromethyl)benzamide

• Inchi： 1S/C8H6ClF3N2O/c9-6-4(7(14)15)1-3(13)2-5(6)8(10,11)12/h1-2H,13H2,(H2,14,15)
• InChI Key： ROLQDFBQGPMSIR-UHFFFAOYSA-N
• SMILES： ClC1C(C(N)=O)=CC(=CC=1C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 1.6
• Topological Polar Surface Area: 69.1

Additional information on 5-Amino-2-chloro-3-(trifluoromethyl)benzamide

5-Amino-2-chloro-3-(trifluoromethyl)benzamide (CAS No. 1805561-93-6)

The compound 5-Amino-2-chloro-3-(trifluoromethyl)benzamide (CAS No. 1805561-93-6) is a highly specialized organic chemical with a unique structure that combines an amino group, a chlorine atom, and a trifluoromethyl group attached to a benzamide backbone. This compound has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and materials science due to its versatile functional groups and potential for bioactivity modulation.

Benzamide derivatives like 5-Amino-2-chloro-3-(trifluoromethyl)benzamide are known for their ability to act as inhibitors or agonists in various biological systems. Recent studies have highlighted their potential in targeting specific enzymes and receptors, making them valuable candidates for drug discovery programs. For instance, researchers have explored the compound's ability to inhibit histone deacetylases (HDACs), which are enzymes implicated in cancer progression and neurodegenerative diseases.

The presence of the trifluoromethyl group in the molecule introduces significant electron-withdrawing effects, enhancing the compound's stability and bioavailability. This feature has been leveraged in the development of herbicides and pesticides, where the compound exhibits selective toxicity against target organisms while minimizing environmental impact. Moreover, the amino group at position 5 provides additional sites for chemical modification, enabling the creation of derivatives with enhanced pharmacokinetic properties.

Recent advancements in synthetic chemistry have made it possible to produce 5-Amino-2-chloro-3-(trifluoromethyl)benzamide with high purity and efficiency. Techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to streamline the production process, reducing costs and improving scalability. These innovations have positioned the compound as a key intermediate in the synthesis of more complex molecules with therapeutic applications.

In terms of applications, 5-Amino-2-chloro-3-(trifluoromethyl)benzamide has shown promise in the development of anti-inflammatory agents, antiviral drugs, and anticancer therapies. Its ability to modulate cellular signaling pathways makes it a valuable tool in precision medicine, where tailored treatments are designed based on individual genetic profiles. Additionally, the compound has been investigated for its role in neuroprotective agents, offering potential benefits for patients with Alzheimer's disease and other neurodegenerative conditions.

The environmental impact of 5-Amino-2-chloro-3-(trifluoromethyl)benzamide has also been a topic of recent research. Studies have focused on its biodegradability and potential accumulation in ecosystems, with findings suggesting that proper waste management practices can mitigate risks associated with its use. Regulatory agencies have emphasized the importance of adhering to safety guidelines when handling this compound to ensure minimal environmental footprint.

In conclusion, 5-Amino-2-chloro-3-(trifluoromethyl)benzamide (CAS No. 1805561-93-6) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical structure, combined with advancements in synthetic methods and biological research, positions it as a critical component in modern drug discovery and material science efforts. As ongoing studies continue to uncover new potentials for this compound, its role in addressing global health challenges is expected to grow significantly.